Lipid 331

• Molecular Formula: C61H107N3O6
• Molecular Weight: 978.5 g/mol
• InChI: InChI=1S/C61H107N3O6/c1-7-10-12-14-16-18-20-22-24-26-28-30-32-34-36-40-52-68-56(65)45-42-47-61(54-62-58(59(67)70-60(4,5)6)64(61)51-50-63-49-39-38-44-55(63)9-3)48-43-46-57(66)69-53-41-37-35-33-31-29-27-25-23-21-19-17-15-13-11-8-2/h16-19,22-25,54-55,58H,7-15,20-21,26-53H2,1-6H3/b18-16-,19-17-,24-22-,25-23-
• InChIKey: UGSRIRFHGLQYBQ-HBZIWDQGSA-N

Lipid 331: Overview of an Ionizable Lipid for LNP Delivery

Lipid 331 is an ionizable lipid specifically designed for the formulation of lipid nanoparticles (LNPs) for the delivery of mRNA and siRNA [1]. It is a biodegradable cyclic ionizable cationic lipid with an apparent pKa of 7.53, a molecular formula of C61H107N3O6, and a molecular weight of 978.52 g/mol . In research settings, Lipid 331 has been used as a component of LNPs to encapsulate and deliver nucleic acid payloads in vitro and in vivo [2].

• [1] Li, B., Jiang, A.Y., Raji, I., et al. Enhancing the immunogenicity of lipid-nanoparticle mRNA vaccines by adjuvanting the ionizable lipid and the mRNA. Nature Biomedical Engineering, 2023, 9, 167–184. View Source
• [2] GlpBio. Lipid 331 Technical Datasheet. View Source

Lipid 331: Specific pKa and Adjuvant Activity

Ionizable lipids are not functionally interchangeable in LNP formulations due to significant differences in pKa, molecular architecture, and in vivo performance. For instance, the pKa of Lipid 331 (7.53) is substantially higher than that of widely used comparator lipids DLin-MC3-DMA (6.44) and ALC-0315 (6.09) , directly impacting endosomal escape efficiency and cellular tropism. Furthermore, head-to-head studies reveal that LNPs formulated with Lipid 331 exhibit distinct in vivo mRNA expression kinetics and residual lipid clearance profiles compared to MC3, ALC-0315, or A18-Iso5-2DC18 [1]. These quantifiable differences in potency, biodistribution, and safety preclude the simple substitution of Lipid 331 with another in-class ionizable lipid without extensive re-optimization of the formulation.

• [1] Li, B., Jiang, A.Y., Raji, I., et al. Enhancing the immunogenicity of lipid-nanoparticle mRNA vaccines by adjuvanting the ionizable lipid and the mRNA. Nature Biomedical Engineering, 2023, Extended Data Fig. 1. View Source

Lipid 331: Comparative Performance Data

Distinct pKa Profile vs. Key Ionizable Lipids

Lipid 331 possesses an apparent pKa of 7.53 . This is significantly higher than the pKa of two industry-standard ionizable lipids: DLin-MC3-DMA (MC3), which has a reported pKa of 6.44 , and ALC-0315, with a reported pKa of 6.09 . The elevated pKa of Lipid 331 suggests a different protonation state at physiological pH and within the endosomal compartment, which is a critical determinant of LNP endosomal escape efficiency.

Evidence Dimension	Apparent acid dissociation constant (pKa)
Target Compound Data	7.53
Comparator Or Baseline	DLin-MC3-DMA: 6.44; ALC-0315: 6.09
Quantified Difference	ΔpKa = +1.09 vs. MC3; ΔpKa = +1.44 vs. ALC-0315
Conditions	Standard apparent pKa determination methods (vendor datasheets)

Why This Matters

pKa is a primary driver of LNP efficacy and safety; a difference of >1 pKa unit indicates a distinct protonation profile that directly influences endosomal escape kinetics and tissue tropism, making Lipid 331 a non-interchangeable candidate for optimized delivery applications .

In Vivo Intramuscular Transfection Efficiency

In a head-to-head comparison using THP-1 cells treated with 50 ng mRNA per well, LNPs formulated with Lipid 331 achieved an intermediate level of transfection efficiency. Based on the published luminescence data [1], the estimated relative light units (RLU) were: MC3 ≈ 1 × 10⁶ RLU, Lipid 331 ≈ 4 × 10⁵ RLU, ALC-0315 ≈ 1 × 10⁵ RLU, and A18-Iso5-2DC18 ≈ 1 × 10⁴ RLU. Lipid 331 demonstrated 2.5-fold lower in vitro transfection than the high-potency MC3 but 4-fold higher than the clinically validated ALC-0315.

Evidence Dimension	In vitro mRNA transfection (Luminescence, RLU)
Target Compound Data	~4 × 10⁵ RLU (estimated)
Comparator Or Baseline	MC3: ~1 × 10⁶ RLU; ALC-0315: ~1 × 10⁵ RLU; A18-Iso5-2DC18: ~1 × 10⁴ RLU (estimated)
Quantified Difference	Lipid 331 is 2.5x lower than MC3 and 4x higher than ALC-0315
Conditions	THP-1 human monocyte cell line; 50 ng mFFL mRNA per well; n=3 biological replicates; mean ± SD reported [1]

Why This Matters

This intermediate in vitro potency profile indicates that Lipid 331 may provide a balanced delivery window: sufficient for robust protein expression without the potential for excessive innate immune activation sometimes associated with ultra-high potency lipids, a factor critical for certain immunotherapies and vaccine designs [1].

• [1] Li, B., Jiang, A.Y., Raji, I., et al. Enhancing the immunogenicity of lipid-nanoparticle mRNA vaccines by adjuvanting the ionizable lipid and the mRNA. Nature Biomedical Engineering, 2023, Extended Data Fig. 1a. View Source

In Vitro mRNA Transfection in THP-1 Cells

In a direct in vivo comparison, mice received an intramuscular injection of LNPs containing mRNA encoding firefly luciferase (0.2 mg/kg mRNA). LNPs formulated with Lipid 331 produced the highest level of local luminescence among all tested lipids [1]. Estimated total flux values were: Lipid 331 ≈ 5 × 10⁸ photons/s, MC3 ≈ 3 × 10⁸ photons/s, ALC-0315 ≈ 1 × 10⁸ photons/s, and A18-Iso5-2DC18 ≈ 5 × 10⁷ photons/s. Lipid 331 yielded approximately 1.7-fold higher luminescence than the benchmark MC3 and 5-fold higher than ALC-0315 in this model.

Evidence Dimension	In vivo mRNA expression (Total luminescence flux, photons/s)
Target Compound Data	~5 × 10⁸ photons/s (estimated)
Comparator Or Baseline	MC3: ~3 × 10⁸ photons/s; ALC-0315: ~1 × 10⁸ photons/s; A18-Iso5-2DC18: ~5 × 10⁷ photons/s (estimated)
Quantified Difference	Lipid 331 is 1.7x higher than MC3 and 5x higher than ALC-0315
Conditions	C57BL/6J mice; 0.2 mg/kg mFFL mRNA; intramuscular injection; n=3 mice per group; mean ± SD reported; measured by IVIS [1]

Why This Matters

For applications requiring high local protein expression (e.g., intramuscular vaccines, local cancer immunotherapy), Lipid 331 offers superior in vivo delivery performance relative to established benchmarks, potentially enabling lower mRNA doses and improved therapeutic indices [1].

• [1] Li, B., Jiang, A.Y., Raji, I., et al. Enhancing the immunogenicity of lipid-nanoparticle mRNA vaccines by adjuvanting the ionizable lipid and the mRNA. Nature Biomedical Engineering, 2023, Extended Data Fig. 1b-c. View Source

Intranasal Immunogenicity in a Vaccine Model

Analysis of residual ionizable lipid at the intramuscular injection site three days post-administration revealed a marked difference in clearance rates [1]. Lipid 331 exhibited approximately 40% residual lipid abundance, whereas MC3 showed approximately 80% residual abundance. This represents a 50% relative reduction in persistent local lipid burden for Lipid 331 compared to MC3.

Evidence Dimension	Residual ionizable lipid at injection site (Day 3)
Target Compound Data	~40% of initial
Comparator Or Baseline	MC3: ~80% of initial
Quantified Difference	50% relative reduction in residual lipid
Conditions	C57BL/6J mice; 0.2 mg/kg mRNA; intramuscular injection; measured by LC-MS at 3 days post-injection; n=5 mice per group; two-tailed Student's t-test [1]

Why This Matters

Faster clearance of the ionizable lipid component from the injection site may correlate with improved local tolerability and reduced reactogenicity, a critical consideration for vaccine development and repeat-dose regimens where injection site reactions limit dosing [1].

• [1] Li, B., Jiang, A.Y., Raji, I., et al. Enhancing the immunogenicity of lipid-nanoparticle mRNA vaccines by adjuvanting the ionizable lipid and the mRNA. Nature Biomedical Engineering, 2023, Extended Data Fig. 1d. View Source

Lipid 331: Key Research Applications

Intranasal and Respiratory mRNA Vaccines

For intramuscular mRNA vaccine development, Lipid 331 provides a quantifiable advantage in local protein production. In head-to-head studies, LNPs formulated with Lipid 331 generated 1.7-fold higher luminescence at the injection site than benchmark MC3 LNPs [1]. This superior local expression can translate to enhanced immunogenicity at equivalent mRNA doses, making Lipid 331 a strategic choice for vaccine candidates where injection site antigen presentation is paramount.

Intramuscular mRNA Vaccine Development

Lipid 331 has been successfully deployed in intranasal vaccine formulations. LNPs containing Lipid 331 and DOTAP, encapsulating mRNA encoding a SARS-CoV-2 RBD-C3d fusion, significantly increased serum anti-RBD IgG titers in mice following intranasal administration [1]. This demonstrates the compatibility of Lipid 331 with mucosal delivery routes and co-formulation with other helper lipids like DOTAP for enhanced immunostimulation.

Intrinsic LNP Adjuvant Activity Studies

Lipid 331 is explicitly characterized as a carrier for both siRNA and mRNA . Unlike some ionizable lipids optimized exclusively for longer mRNA payloads, Lipid 331's broader nucleic acid compatibility supports research applications that require co-delivery of multiple nucleic acid species or comparative studies across different RNA modalities using a single lipid platform, reducing experimental variability.

Alternative pKa Profiles and Reduced Liver Tropism

In studies where multiple injections may be required, the enhanced clearance of Lipid 331 from the injection site offers a potential safety advantage. Quantified data shows that three days post-injection, approximately 40% of Lipid 331 remains at the site, compared to 80% for MC3 [1]. This faster clearance profile may mitigate cumulative local toxicity, making Lipid 331 a preferred candidate for therapeutic regimens involving repeat administrations.

• [1] Li, B., Jiang, A.Y., Raji, I., et al. Enhancing the immunogenicity of lipid-nanoparticle mRNA vaccines by adjuvanting the ionizable lipid and the mRNA. Nature Biomedical Engineering, 2023. View Source